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Compound of Interest

Compound Name: 1,3-Bis(4-fluorobutyl)urea
CAS No.: 542-51-8
Cat. No.: B13422297
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core molecular properties of 1,3-Bis(4-
fluorobutyl)urea, a symmetrically substituted urea containing terminal fluorine atoms. While
specific research on this compound is limited in publicly available literature, this document
synthesizes its fundamental data and provides context based on the well-established chemistry
of related fluorinated urea derivatives.

Core Molecular Data

1,3-Bis(4-fluorobutyl)urea is a distinct chemical entity with the following key identifiers and

properties.
Property Value Source
Molecular Formula C9H18F2N20 [1]
Molecular Weight 208.25 g/mol [1]
CAS Number 542-51-8 [1]
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These fundamental properties are the bedrock for any experimental design or theoretical
modeling involving this molecule.

Structural Characteristics

The structure of 1,3-Bis(4-fluorobutyl)urea features a central urea core flanked by two
identical 4-fluorobutyl chains. This symmetry and the presence of terminal fluorine atoms are
expected to significantly influence its chemical and physical properties, such as solubility,
lipophilicity, and metabolic stability.

Caption: 2D structure of 1,3-Bis(4-fluorobutyl)urea.

Synthesis and Characterization: A General
Approach

While specific synthesis protocols for 1,3-Bis(4-fluorobutyl)urea are not detailed in the
surveyed literature, the synthesis of symmetrical ureas is a well-established area of organic
chemistry. A plausible synthetic strategy would involve the reaction of 4-fluorobutylamine with a
phosgene equivalent.
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Caption: Generalized workflow for the synthesis of symmetrical ureas.

Experimental Protocol (General)
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e Reaction Setup: A solution of 4-fluorobutylamine (2.0 equivalents) in a suitable aprotic
solvent (e.g., dichloromethane) would be prepared in a reaction vessel under an inert
atmosphere. A non-nucleophilic base (e.qg., triethylamine) may be added.

o Reagent Addition: A phosgene equivalent, such as triphosgene (1.0 equivalent) or
carbonyldiimidazole (CDI), dissolved in the same solvent, would be added dropwise to the
amine solution, typically at a reduced temperature (e.g., 0 °C) to control the reaction rate.

e Reaction Monitoring: The reaction progress would be monitored by a suitable technique,
such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry
(LC-MS).

e Workup and Purification: Upon completion, the reaction mixture would be quenched and
washed. The organic layer would be dried and concentrated. The crude product would then
be purified, likely via column chromatography or recrystallization, to yield pure 1,3-Bis(4-
fluorobutyl)urea.

Characterization

The identity and purity of the synthesized compound would be confirmed using standard
analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: tH, 13C, and °F NMR would provide
detailed structural information, confirming the connectivity of the atoms and the presence of
the fluorine-carbon bonds.

e Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the
molecular weight and elemental composition.

o Infrared (IR) Spectroscopy: The IR spectrum would show characteristic peaks for the N-H
and C=0 bonds of the urea functional group.

Potential Applications and Research Directions

The applications of substituted ureas are vast, spanning pharmaceuticals, agrochemicals, and
materials science.[2][3][4] The introduction of fluorine can enhance metabolic stability and
binding affinity, making fluorinated compounds particularly interesting in drug discovery.
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Given the structural motifs, potential research avenues for 1,3-Bis(4-fluorobutyl)urea could
include:

e Medicinal Chemistry: Many urea-containing compounds exhibit a range of biological
activities.[5][6] The fluorobutyl chains could modulate pharmacokinetic properties. It could be
investigated as a scaffold or intermediate for developing new therapeutic agents.

o Agrochemicals: Substituted ureas are a well-known class of herbicides and plant growth
regulators.[2][4] The specific properties of 1,3-Bis(4-fluorobutyl)urea might lend it to
applications in this field.

o Materials Science: The hydrogen bonding capabilities of the urea group can be exploited in
the design of supramolecular assemblies and polymers.

It is important to note that these are speculative applications based on the broader class of
substituted ureas, and specific biological or material properties of 1,3-Bis(4-fluorobutyl)urea
would need to be determined through empirical testing.

Conclusion

1,3-Bis(4-fluorobutyl)urea is a defined chemical compound with a molecular formula of
C9H18F2N20 and a molecular weight of 208.25 g/mol .[1] While detailed experimental studies
on this specific molecule are not widely published, its synthesis and characterization can be
approached using established methodologies for symmetrical ureas. The presence of
fluorinated alkyl chains suggests that it may hold potential for applications in fields where
metabolic stability and altered lipophilicity are desirable, such as in the development of new
pharmaceuticals or agrochemicals. Further research is required to elucidate its specific
properties and potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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